480-10-4

Astragalin

In Stock

• CAS RN:
• 480-10-4

• Formula:
• C21H20O11

• InChI:
• InChI=1S/C21H20O11/c22-7-13-15(26)17(28)18(29)21(31-13)32-20-16(27)14-11(25)5-10(24)6-12(14)30-19(20)8-1-3-9(23)4-2-8/h1-6,13,15,17-18,21-26,28-29H,7H2/t13-,15-,17+,18-,21+/m1/s1

• InChIKey:
• JPUKWEQWGBDDQB-QSOFNFLRSA-N

• Kaempferol-3-O-glucoside analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Kaempferol 3-glucoside is a flavonoid glycoside that occurs naturally in Cleome and Capparis species of plants.
  Astragalin belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Astragalin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, astragalin is primarily located in the cytoplasm. Astragalin can be converted into astragalin heptaacetate and 2''-acetylastragalin. Outside of the human body, astragalin can be found in a number of food items such as tamarind, american cranberry, chickpea, and bilberry. This makes as...

4-Nitro-isatoic anhydride

In Stock

• CAS RN:
• 63480-10-4

• Formula:
• C8H4N2O5

• InChI:
• InChI=1S/C8H4N2O5/c11-7-5-2-1-4(10(13)14)3-6(5)9-8(12)15-7/h1-3H,(H,9,12)

• InChIKey:
• KCNIWFFVWBXWAV-UHFFFAOYSA-N

• 4-Nitro-isatoic anhydride is a useful research compound. Its molecular formula is C8H4N2O5 and its molecular weight is 208.13 g/mol. The purity is usually 95%.